Cas no 152537-04-7 (Tert-butyl 3-(2-oxoethyl)azetidine-1-carboxylate)

Tert-butyl 3-(2-oxoethyl)azetidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its azetidine scaffold and reactive aldehyde functionality. The tert-butyloxycarbonyl (Boc) protecting group enhances stability, facilitating handling and storage while allowing selective deprotection under mild acidic conditions. The 2-oxoethyl moiety provides a convenient handle for further functionalization, making it useful in the synthesis of pharmaceuticals, agrochemicals, and complex heterocycles. Its rigid azetidine ring contributes to conformational constraint in target molecules, often improving binding affinity and metabolic stability. This compound is particularly advantageous in medicinal chemistry for the development of bioactive compounds requiring precise stereochemical control.
Tert-butyl 3-(2-oxoethyl)azetidine-1-carboxylate structure
152537-04-7 structure
Product Name:Tert-butyl 3-(2-oxoethyl)azetidine-1-carboxylate
CAS No:152537-04-7
MF:C10H17NO3
MW:199.246883153915
MDL:MFCD18374993
CID:1026342
PubChem ID:53415272
Update Time:2025-06-07

Tert-butyl 3-(2-oxoethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-(2-oxoethyl)azetidine-1-carboxylate
    • 1-AZETIDINECARBOXYLIC ACID, 3-(2-OXOETHYL)-, 1,1-DIMETHYLETHYL ESTER
    • 1-Boc-Azetidine-3-acetaldehyde
    • 1-BOC-3-(FORMYLMETHYL)AZETIDINE
    • AK-65097
    • ANW-57988
    • CTK8B7630
    • KB-260375
    • PB25671
    • 1-Azetidinecarboxylic aci...
    • 1-Boc-3-(2-oxoethyl)azetidine
    • JWHFSDTYDAIZID-UHFFFAOYSA-N
    • 7652AA
    • AB0182050
    • ST24025874
    • N-tert-Butyloxycarbonyl-3-formylmethylazetidine
    • MFCD18374993
    • Z1255453475
    • EN300-223264
    • SY022749
    • CS-0048386
    • AKOS016002983
    • A883897
    • DTXSID50697020
    • tert-Butyl3-(2-oxoethyl)azetidine-1-carboxylate
    • SCHEMBL3713776
    • 152537-04-7
    • AS-34128
    • CGA53704
    • Tert-butyl 3-(2-oxoethyl)azetidine-1-carboxylate
    • MDL: MFCD18374993
    • Inchi: 1S/C10H17NO3/c1-10(2,3)14-9(13)11-6-8(7-11)4-5-12/h5,8H,4,6-7H2,1-3H3
    • InChI Key: JWHFSDTYDAIZID-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC(CC=O)C1)=O

Computed Properties

  • Exact Mass: 199.12091
  • Monoisotopic Mass: 199.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.6
  • XLogP3: 0.6

Experimental Properties

  • PSA: 46.61

Tert-butyl 3-(2-oxoethyl)azetidine-1-carboxylate Pricemore >>

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